3-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, also known as 4-Piperidin-1-yl-3-hydroxybenzoic acid or HPA, is a benzoic acid derivative with a variety of uses in scientific research. HPA is widely used in the synthesis of pharmaceuticals, biochemicals, and other organic compounds. It is also used in the study of biochemical processes, drug mechanisms of action, and physiological effects. In
Scientific Research Applications
HPA is widely used in scientific research. It is used in the synthesis of various pharmaceuticals, biochemicals, and other organic compounds. It is also used in the study of biochemical processes, drug mechanisms of action, and physiological effects. HPA is also commonly used in the synthesis of peptides and proteins. It is also used in the study of enzyme-catalyzed reactions, and in the study of drug metabolism.
Mechanism of Action
HPA is a benzoic acid derivative that acts as an inhibitor of certain enzymes. It is known to inhibit the activity of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Inhibition of COX activity by HPA leads to the inhibition of prostaglandin synthesis, which in turn leads to the inhibition of inflammation. HPA is also known to inhibit the enzyme aromatase, which is involved in the synthesis of estrogen. Inhibition of aromatase activity by HPA leads to the inhibition of estrogen synthesis, which in turn leads to the inhibition of estrogen-dependent processes.
Biochemical and Physiological Effects
HPA has a variety of biochemical and physiological effects. It is known to inhibit the activity of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Inhibition of COX activity by HPA leads to the inhibition of prostaglandin synthesis, which in turn leads to the inhibition of inflammation. HPA is also known to inhibit the enzyme aromatase, which is involved in the synthesis of estrogen. Inhibition of aromatase activity by HPA leads to the inhibition of estrogen synthesis, which in turn leads to the inhibition of estrogen-dependent processes. In addition, HPA has been shown to have anti-cancer properties, and to have anti-inflammatory, anti-oxidant, and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
HPA has a variety of advantages for lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It is also stable, and can be stored for long periods of time. In addition, HPA is a potent inhibitor of certain enzymes, which makes it useful for studying biochemical and physiological processes. The main limitation of HPA for lab experiments is that it is a relatively weak inhibitor of certain enzymes, and therefore may not be suitable for studying certain biochemical and physiological processes.
Future Directions
The future of HPA research is promising. HPA has already been used in the synthesis of pharmaceuticals, biochemicals, and other organic compounds. It has also been used in the study of biochemical processes, drug mechanisms of action, and physiological effects. In the future, HPA could be used to study the effects of other compounds on biochemical and physiological processes, and to develop new drugs and treatments. It could also be used in the development of new biochemicals and organic compounds. Finally, HPA could be used to study the effects of environmental factors on biochemical and physiological processes.
Synthesis Methods
HPA can be synthesized through a variety of methods. The most common method is the synthesis of HPA from piperidine and benzoic acid. This method involves the reaction of piperidine with benzoic acid, followed by hydrolysis of the resulting ester. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. Other methods for the synthesis of HPA include the reaction of piperidine with aryl halides, and the reaction of piperidine with aryl sulfonates.
properties
IUPAC Name |
3-hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO4/c21-17-12-15(19(23)24)8-9-16(17)13-4-6-14(7-5-13)18(22)20-10-2-1-3-11-20/h4-9,12,21H,1-3,10-11H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRRDHJRIOKJLDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=C(C=C(C=C3)C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692281 |
Source
|
Record name | 2-Hydroxy-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid | |
CAS RN |
1261939-74-5 |
Source
|
Record name | 2-Hydroxy-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.